Cas no 1358754-78-5 (4,4,5,5-Tetramethyl-2-(4-(p-tolyloxy)phenyl)-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-(4-(p-tolyloxy)phenyl)-1,3,2-dioxaborolane
• CAS No: 1358754-78-5
• MF: C₁₉H₂₃BO₃
• MW: 310.195125818253
• CID: 2114041
• Update Time: 2025-06-27

4,4,5,5-Tetramethyl-2-(4-(p-tolyloxy)phenyl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-[4-(4-methylphenoxy)phenyl]-1,3,2-Dioxaborolane
• 4,4,5,5-Tetramethyl-2-(4-(p-tolyloxy)phenyl)-1,3,2-dioxaborolane
• (4-(P-TOLYLOXY)PHENYL)BORONIC ACID PINACOL ESTER
• GRIGXGSKZWWIRP-UHFFFAOYSA-N

• Inchi： 1S/C19H23BO3/c1-14-6-10-16(11-7-14)21-17-12-8-15(9-13-17)20-22-18(2,3)19(4,5)23-20/h6-13H,1-5H3
• InChI Key： GRIGXGSKZWWIRP-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)OC2C=CC(C)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 377
• Topological Polar Surface Area: 27.7

Additional information on 4,4,5,5-Tetramethyl-2-(4-(p-tolyloxy)phenyl)-1,3,2-dioxaborolane

4,4,5,5-Tetramethyl-2-(4-(p-tolyloxy)phenyl)-1,3,2-dioxaborolane: A Comprehensive Overview

The compound 4,4,5,5-Tetramethyl-2-(4-(p-tolyloxy)phenyl)-1,3,2-dioxaborolane, identified by the CAS number 1358754-78-5, is a highly specialized boron-containing organic compound. This compound has garnered significant attention in the fields of organic synthesis and materials science due to its unique structural properties and versatile applications. The molecule features a dioxaborolane ring system with substituted methyl groups and a p-tolyloxyphenyl moiety, making it a valuable intermediate in various chemical reactions.

Recent studies have highlighted the potential of this compound in the synthesis of advanced materials. For instance, researchers have explored its role in the construction of functional polymers and hybrid materials. The dioxaborolane core provides a platform for controlled polymerization reactions, enabling the creation of materials with tailored mechanical and electronic properties. This has opened new avenues for applications in electronics and biotechnology.

In addition to its role in polymer chemistry, 4,4,5,5-Tetramethyl-2-(4-(p-tolyloxy)phenyl)-1,3,2-dioxaborolane has been utilized as a key intermediate in the synthesis of bioactive molecules. Its ability to undergo selective transformations under mild conditions makes it an attractive candidate for drug discovery efforts. Recent findings suggest that derivatives of this compound exhibit promising pharmacological activities against various disease models.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have optimized reaction conditions to enhance yield and purity, ensuring scalability for industrial applications. The use of transition metal catalysts has been particularly effective in achieving high stereoselectivity during critical steps of the synthesis.

From an environmental standpoint, the development of sustainable synthetic routes for 1358754-78-5 has become a focal point for green chemistry initiatives. Scientists are exploring ways to minimize waste and reduce energy consumption during the production process. These efforts align with global trends toward more eco-friendly chemical manufacturing practices.

In conclusion, 4,4,5,5-Tetramethyl-2-(4-(p-tolyloxy)phenyl)-1,3,dioxaborolane stands as a testament to the ingenuity of modern chemical research. Its diverse applications and ongoing innovations underscore its importance in advancing both academic and industrial frontiers. As research continues to unfold new possibilities for this compound, its impact on various sectors is expected to grow significantly.